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Compound of Interest

Compound Name: Diammonium phosphite

Cat. No.: B1591576 Get Quote

An In-depth Technical Guide to Diammonium Hydrogen Phosphite

Introduction
Diammonium hydrogen phosphite, with the CAS number 51503-61-8, is an inorganic

compound that serves critical functions in various industrial applications. It is primarily

recognized for its efficacy as a reducing agent and a corrosion inhibitor. This guide provides a

comprehensive overview of its chemical formula, structure, physicochemical properties,

synthesis, and analytical protocols, tailored for researchers, scientists, and professionals in

drug development and chemical manufacturing.

Chemical Formula and Structure
The chemical formula for diammonium hydrogen phosphite is (NH₄)₂HPO₃. It consists of two

ammonium cations (NH₄⁺) and one hydrogen phosphite anion (HPO₃²⁻). The molecular

formula can also be written as H₉N₂O₃P.[1][2]

The hydrogen phosphite anion is derived from phosphorous acid (H₃PO₃). It is important to

distinguish this compound from diammonium hydrogen phosphate ((NH₄)₂HPO₄), which is

derived from phosphoric acid and has different properties and applications.[3][4]
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Caption: Structure of Diammonium Hydrogen Phosphite.

Physicochemical Properties
Diammonium hydrogen phosphite is a colorless, crystalline solid that is hygroscopic, meaning it

readily absorbs moisture from the air.[5][6] It is soluble in water.[5][7] Key quantitative

properties are summarized in the tables below.

Table 1: General Properties
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Property Value Reference

Molecular Formula H₉N₂O₃P [1][2]

Molecular Weight 116.06 g/mol [1][2]

Appearance
Colorless, crystalline mass;

White crystal
[1][5]

pH (5% solution) 7.4 - 7.7 [1][2]

Melting Point
Decomposes at 155 °C

(anhydrous)
[7]

Water Solubility Soluble [5][7]

Table 2: Technical Specifications
Parameter Specification Reference

Assay ((NH₄)₂HPO₃·H₂O) ≥ 98.0% [1][2]

Nitrogen (N) Content ≥ 20.4% [1][2]

Phosphorus Pentoxide (P₂O₅) ≥ 51.9% [1][2]

Moisture ≤ 2.0% [1][2]

Chloride (Cl) ≤ 0.0005% [1][2]

Iron (Fe) ≤ 0.0005% [1][2]

Cadmium (Cd) ≤ 0.0005% [1][2]

Lead (Pb) ≤ 0.001% [1][2]

Arsenic (As) ≤ 0.001% [1][2]

Water Insoluble Materials ≤ 0.01% [1]

Experimental Protocols
Synthesis Protocol (General Method)
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A common method for synthesizing diammonium hydrogen phosphite involves the

neutralization reaction between phosphorous acid (H₃PO₃) and ammonia (NH₃). A generalized

protocol based on principles from industrial synthesis patents is as follows.
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Start: Reactants

Phosphorous Acid (H₃PO₃)
Ammonia (NH₃) or Urea Phosphate

Neutralization Reaction
- Control pH: 7.8 - 8.2

- Control Temp: 50 - 80 °C
- Stirring: 20 - 60 min

Ammonium Phosphite Slurry

Heating & Concentration

Cooling & Crystallization
- Cool to ~25 °C

Filtration

Drying

Final Product:
Diammonium Hydrogen Phosphite
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Analytical Tests

Sample: (NH₄)₂HPO₃

Prepare 10% (m/v)
Aqueous Solution

Identification:
- pH Measurement

- Precipitate with Nitro-molybdic Reagent
- NH₃ release with NaOH

Purity (Impurity Limits):
- Chlorides (AgNO₃ Test)

- Sulfates
- Heavy Metals (Pb, As, etc.)

Quantitative Analysis:
- Ammonia (Distillation & Titration)

- Phosphoric Acid (Titration)

Confirm Identity, Purity,
and Assay

Chemical Synthesis Industrial Maintenance

Diammonium Hydrogen
Phosphite

Reducing Agent Corrosion Inhibitor

Pharmaceuticals Fine Chemicals Lubricating Grease
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1591576?utm_src=pdf-custom-synthesis
https://www.oiv.int/es/node/1682/download/pdf
https://en.wikipedia.org/wiki/Diammonium_phosphate
https://www.mdpi.com/2071-1050/11/14/3803
https://www.mdpi.com/2071-1050/11/14/3803
https://longchangchemical.com/product/cas-51503-61-8/
https://pubchem.ncbi.nlm.nih.gov/compound/Diammonium-hydrogen-phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Diammonium-hydrogen-phosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://patents.google.com/patent/CN104016322A/en
https://patents.google.com/patent/CN104016322A/en
https://www.benchchem.com/product/b1591576#diammonium-hydrogen-phosphite-chemical-formula-and-structure
https://www.benchchem.com/product/b1591576#diammonium-hydrogen-phosphite-chemical-formula-and-structure
https://www.benchchem.com/product/b1591576#diammonium-hydrogen-phosphite-chemical-formula-and-structure
https://www.benchchem.com/product/b1591576#diammonium-hydrogen-phosphite-chemical-formula-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1591576?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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